Cas no 1443354-15-1 (2-[2-(3-chloro-4-fluorophenoxy)ethyl]-1,3-dioxolane)

• Product Name: 2-[2-(3-chloro-4-fluorophenoxy)ethyl]-1,3-dioxolane
• CAS No: 1443354-15-1
• MF: C₁₁H₁₂ClFO₃
• MW: 246.662586212158
• MDL: MFCD18911461
• CID: 5150952
• Update Time: 2026-03-03

2-[2-(3-chloro-4-fluorophenoxy)ethyl]-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• 2-[2-(3-chloro-4-fluorophenoxy)ethyl]-1,3-dioxolane
• 1,3-Dioxolane, 2-[2-(3-chloro-4-fluorophenoxy)ethyl]-

• MDL： MFCD18911461
• Inchi： 1S/C11H12ClFO3/c12-9-7-8(1-2-10(9)13)14-4-3-11-15-5-6-16-11/h1-2,7,11H,3-6H2
• InChI Key： QLJBEBWAHFZAEU-UHFFFAOYSA-N
• SMILES： O1CCOC1CCOC1=CC=C(F)C(Cl)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4

Additional information on 2-[2-(3-chloro-4-fluorophenoxy)ethyl]-1,3-dioxolane

Comprehensive Overview of 2-[2-(3-chloro-4-fluorophenoxy)ethyl]-1,3-dioxolane (CAS No. 1443354-15-1)

2-[2-(3-chloro-4-fluorophenoxy)ethyl]-1,3-dioxolane (CAS No. 1443354-15-1) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique dioxolane ring and phenoxyethyl moiety, offers versatile applications due to its structural stability and reactivity. Researchers and industry professionals are increasingly exploring its potential in drug synthesis, polymer modification, and as an intermediate in fine chemical production.

The molecular structure of 2-[2-(3-chloro-4-fluorophenoxy)ethyl]-1,3-dioxolane features a 3-chloro-4-fluorophenoxy group attached to an ethyl chain, which is further linked to a 1,3-dioxolane ring. This configuration imparts both lipophilic and electron-withdrawing properties, making it a valuable building block in synthetic chemistry. Recent studies highlight its role in the development of bioactive molecules, particularly in the design of antimicrobial agents and herbicides, aligning with the growing demand for sustainable agricultural solutions.

In the context of current trends, 2-[2-(3-chloro-4-fluorophenoxy)ethyl]-1,3-dioxolane is often discussed alongside keywords such as "green chemistry", "high-efficiency intermediates", and "structure-activity relationships". These topics reflect the compound's relevance in environmentally friendly synthesis methods and its potential to reduce waste in industrial processes. Additionally, its compatibility with catalytic systems and microwave-assisted reactions has been a focal point for researchers aiming to optimize production efficiency.

From a commercial perspective, the demand for CAS No. 1443354-15-1 is driven by its utility in pharmaceutical intermediates and agrochemical formulations. Companies specializing in custom synthesis and contract manufacturing frequently seek this compound for its ability to enhance product performance while maintaining cost-effectiveness. Its stability under various conditions also makes it a preferred choice for long-term storage and transportation, addressing logistical challenges in the supply chain.

Safety and regulatory compliance are critical considerations when working with 2-[2-(3-chloro-4-fluorophenoxy)ethyl]-1,3-dioxolane. While it is not classified as a hazardous material, proper handling protocols—such as the use of personal protective equipment (PPE) and ventilation systems—are recommended to ensure workplace safety. Regulatory bodies like the EPA and REACH have evaluated its environmental impact, emphasizing the need for responsible disposal and recycling practices.

Looking ahead, the future of 2-[2-(3-chloro-4-fluorophenoxy)ethyl]-1,3-dioxolane lies in its integration with cutting-edge technologies such as AI-driven molecular design and automated synthesis platforms. These advancements could unlock new applications in drug discovery and smart materials, further solidifying its position as a key player in the chemical industry. As research continues, this compound is poised to contribute to breakthroughs in sustainable development and innovation.